Cas no 2138251-22-4 (4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)-)

• Product Name: 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)-
• CAS No: 2138251-22-4
• MF: C₈H₉Cl₃N₂S
• MW: 271.594457387924
• CID: 5294637
• Update Time: 2025-07-14

4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)-

• Inchi： 1S/C8H9Cl3N2S/c1-3-5-4(2)12-7(8(9,10)11)13-6(5)14/h3H2,1-2H3,(H,12,13,14)
• InChI Key： XMYGIEZYOVFPHJ-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC(C)=C(CC)C(=S)N1

Additional information on 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)-

Introduction to 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)- (CAS No. 2138251-22-4)

4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)-, identified by its Chemical Abstracts Service number 2138251-22-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic thione derivative possesses a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The compound's molecular structure incorporates several key functional groups, including an ethyl substituent at the 5-position, a methyl group at the 6-position, and a trichloromethyl group at the 2-position, which collectively contribute to its distinct chemical properties and biological activities.

The synthesis and characterization of 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)- have been subjects of extensive research due to its promising pharmacological profile. The presence of the thione moiety in the pyrimidine ring enhances its reactivity, making it a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involved in inflammation, cancer, and infectious diseases. The ethyl and methyl substituents further fine-tune its interactions with biological targets, contributing to its selectivity and efficacy.

In the realm of drug development, 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)- has been explored as a lead compound for several therapeutic applications. Its structural features suggest that it may exhibit inhibitory activity against enzymes and receptors implicated in disease pathogenesis. For instance, preliminary in vitro studies have indicated that this compound may interfere with key signaling cascades involved in tumor growth and progression. Additionally, its ability to interact with nucleophilic sites on biological targets makes it a candidate for developing antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The trichloromethyl group in 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)- is particularly noteworthy for its role in enhancing binding affinity and metabolic stability. This functional group is often employed in medicinal chemistry to improve drug-like properties such as lipophilicity and bioavailability. The combination of these structural elements makes the compound a versatile tool for medicinal chemists seeking to develop next-generation therapeutics. Furthermore, computational modeling and molecular docking studies have been instrumental in understanding how this compound interacts with biological targets at the atomic level.

Recent advancements in synthetic methodologies have enabled more efficient production of 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)-, facilitating further exploration of its pharmacological potential. Techniques such as multi-step organic synthesis and catalytic transformations have been optimized to yield high-purity samples suitable for both preclinical and clinical investigations. These advancements underscore the growing interest in this compound as a promising candidate for therapeutic intervention.

The pharmacokinetic profile of 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)- is another critical aspect that has been thoroughly examined. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. These findings are crucial for assessing its potential as a drug candidate, as they provide insights into how it behaves within the body over time. The compound's stability under various physiological conditions further supports its suitability for further development.

Current research efforts are focused on elucidating the mechanisms through which 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)- exerts its biological effects. Preclinical studies have revealed intriguing interactions with enzymes such as kinases and phosphodiesterases, which are central to many disease processes. By modulating these enzymatic activities, the compound may offer therapeutic benefits in conditions ranging from cancer to neurodegenerative disorders. Additionally, investigations into its immunomodulatory properties have shown promise in treating inflammatory diseases.

The future prospects of 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)- are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate progress in this area. As our understanding of disease mechanisms continues to evolve, compounds like 4(3H)-Pyrimidinethione, 5-ethyl-6-methyl-2-(trichloromethyl)- will play an increasingly important role in developing innovative treatments.

In conclusion,4(3H)-Pyrimidinethione, 5-Ethyl, 6-Methyl, 2-(Trichloromethyl) (CAS No. 2138251-22-4) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutics. As research progresses, this compound will continue to be scrutinized for its potential to address unmet medical needs through innovative drug design strategies.